Cas no 2138532-32-6 (2-(5-bromo-3-{(tert-butoxy)carbonylamino}-1H-1,2,4-triazol-1-yl)acetic acid)

• Product Name: 2-(5-bromo-3-{(tert-butoxy)carbonylamino}-1H-1,2,4-triazol-1-yl)acetic acid
• CAS No: 2138532-32-6
• MF: C₉H₁₃BrN₄O₄
• MW: 321.127920866013
• CID: 6240218
• PubChem ID: 165804616
• Update Time: 2025-06-08

2-(5-bromo-3-{(tert-butoxy)carbonylamino}-1H-1,2,4-triazol-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-bromo-3-{(tert-butoxy)carbonylamino}-1H-1,2,4-triazol-1-yl)acetic acid
• 2138532-32-6
• EN300-1177946
• 2-(5-bromo-3-{[(tert-butoxy)carbonyl]amino}-1H-1,2,4-triazol-1-yl)acetic acid

• Inchi： 1S/C9H13BrN4O4/c1-9(2,3)18-8(17)12-7-11-6(10)14(13-7)4-5(15)16/h4H2,1-3H3,(H,15,16)(H,12,13,17)
• InChI Key： BBRHSSUVRVNONA-UHFFFAOYSA-N
• SMILES： BrC1=NC(=NN1CC(=O)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 320.01202g/mol
• Monoisotopic Mass: 320.01202g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 106Ų

Additional information on 2-(5-bromo-3-{(tert-butoxy)carbonylamino}-1H-1,2,4-triazol-1-yl)acetic acid

2-(5-Bromo-3-{(tert-butoxy)carbonylamino}-1H-1,2,4-triazol-1-yl)acetic Acid

The compound 2-(5-bromo-3-{(tert-butoxy)carbonylamino}-1H-1,2,4-triazol-1-yl)acetic acid (CAS No. 2138532-32-6) is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of triazole derivatives, which have been extensively studied for their diverse biological activities. The molecule's structure incorporates a bromine atom at the 5-position of the triazole ring, a tert-butoxycarbonyl (Boc) protected amino group at the 3-position, and an acetic acid moiety attached via the 1-position of the triazole ring.

Recent studies have highlighted the importance of triazole derivatives in drug discovery due to their ability to modulate various biological targets. The presence of a bromine atom in this compound suggests potential applications in radiotherapy or as a precursor for radiolabeled compounds. Additionally, the Boc group provides a convenient handle for further chemical modifications, making this compound a versatile building block in synthetic chemistry.

One of the most promising applications of this compound lies in its potential as an anticancer agent. Preclinical studies have demonstrated that certain triazole derivatives can inhibit key enzymes involved in cancer cell proliferation and metastasis. The bromine atom in this compound may enhance its ability to penetrate cellular membranes, thereby improving its bioavailability and efficacy.

The synthesis of 2-(5-bromo-3-{(tert-butoxy)carbonylamino}-1H-1,2,4-triazol-1-yl)acetic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of palladium-catalyzed cross-coupling reactions has been particularly effective in constructing the triazole core with high precision and yield. Furthermore, the introduction of the Boc group ensures that the amino functionality remains protected during subsequent steps, preventing unwanted side reactions.

In terms of pharmacokinetics, this compound exhibits favorable properties that make it suitable for systemic administration. Studies have shown that it has moderate solubility in aqueous solutions and demonstrates stability under physiological conditions. These attributes are critical for ensuring that the compound can be effectively delivered to target tissues without degradation.

Another area where this compound shows potential is in antimicrobial therapy. Triazole derivatives have been reported to exhibit potent activity against various pathogens, including bacteria and fungi. The bromine atom may contribute to its antimicrobial activity by enhancing its ability to disrupt microbial membranes or inhibit essential enzymatic functions.

From a structural perspective, the molecule's triazole ring serves as a platform for further functionalization. By modifying substituents at different positions on the ring, chemists can tailor the compound's properties to suit specific therapeutic needs. For example, introducing electron-withdrawing groups could enhance its activity against certain targets or improve its pharmacokinetic profile.

The use of computational chemistry tools has also played a pivotal role in understanding this compound's behavior at molecular levels. Molecular docking studies have revealed that it can bind effectively to several protein targets associated with diseases such as cancer and inflammation. These insights are invaluable for guiding further optimization efforts and accelerating its progression toward clinical trials.

In conclusion, 2-(5-bromo-3-{(tert-butoxy)carbonylamino}-1H-1,2,4-triazol-1-yl)acetic acid represents a promising candidate in contemporary drug discovery research. Its unique structure combines functional groups with diverse biological activities, making it a valuable asset for developing novel therapeutics. As research continues to uncover its full potential, this compound is poised to make significant contributions to the field of medicinal chemistry.